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Abstract

Norethisterone enanthate (NETE) is a long-acting, injectable progestin and a critical active
pharmaceutical ingredient (API) in contraception and hormone therapy. Its efficacy and
extended-release profile are intrinsically linked to its physicochemical characteristics,
particularly its high lipophilicity and poor agueous solubility. This technical guide provides an in-
depth analysis of the core physicochemical properties and solubility profile of norethisterone
enanthate, supported by detailed experimental protocols for their determination. All
guantitative data is summarized for clarity, and key experimental workflows are visualized using
Graphviz diagrams.

Core Physicochemical Properties

Norethisterone enanthate is a synthetic estrane steroid and the C17[3 enanthate ester of
norethisterone.[1] It presents as a white to off-white or creamy white crystalline powder.[2][3][4]
A comprehensive summary of its fundamental physicochemical properties is presented in Table
1.

Table 1: Summary of Physicochemical Properties of Norethisterone Enanthate
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Property Value Source(s)

[(8R,9S,10R,13S,14S,17R)-17-
ethynyl-13-methyl-3-oxo-

IUPAC Name 1,2,6,7,8,9,10,11,12,14,15,16- [5]
dodecahydrocyclopenta[a]phe

nanthren-17-yl] heptanoate

CAS Number 3836-23-5 [2][6]
Molecular Formula C27H3803 [31[5]1[6][7]
Molecular Weight 410.6 g/mol [51[7]
Appearance White to off-white crystalline Be
powder

Melting Range 68-71 °C [6]
XLogP3 (logP) 6.0 [7]
Hydrogen Bond Donors 0 [7]
Hydrogen Bond Acceptors 3 [7]
Rotatable Bond Count 8 [7]

. . ) -10.0° to -15.0° (in
Specific Optical Rotation ] [3]
dichloromethane)

Solubility Profile

The solubility of an API is a critical factor influencing its formulation, dissolution, and
bioavailability. As a steroid ester, norethisterone enanthate is characterized by its lipophilicity,
leading to poor solubility in aqueous media and high solubility in organic solvents. This property
is fundamental to its use in long-acting oily depot injections.[8][9]

Table 2: Solubility Data for Norethisterone Enanthate
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Qualitative Quantitative
Solvent . o Source(s)
Solubility Solubility (at RT)

Practically insoluble /
Water - [21[3][4]
Poorly soluble

Freely soluble /
Ethanol - 82 mg/mL [21[31[4][10]
Readily dissolves

Methanol Freely soluble - [3114]
Acetone Freely soluble - [3114]
Dimethyl Sulfoxide o

Readily dissolves 82 mg/mL [2][10]
(DMSO)
Dioxane Freely soluble - [4]
Ether Freely soluble - [4]
Light Petroleum Slightly soluble - [4]

Experimental Protocols

Accurate determination of physicochemical properties is essential for quality control and
formulation development.[11][12] The following sections detail standard methodologies for
characterizing key properties of norethisterone enanthate.

Determination of Melting Range (Capillary Method)

This protocol is based on the United States Pharmacopeia (USP) General Chapter <741>.[2][5]
[13] The melting range of a solid is the temperature range over which it transitions from a solid
to a liquid. For a pure crystalline solid, this range is typically narrow.[14][15]

Apparatus:
¢ Melting point apparatus (e.g., heated metal block or oil bath).[15]
e Glass capillary tubes (0.8-1.2 mm internal diameter).[13]

e Accurate thermometer, calibrated with USP Melting Point Reference Standards.[2]
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Procedure:

o Sample Preparation: Finely powder the dry norethisterone enanthate sample.

o Capillary Loading: Charge the capillary tube with the powdered sample to form a tightly
packed column of 2.5-3.5 mm in height.[13]

o Heating: Place the capillary in the melting point apparatus. Heat the apparatus until the
temperature is approximately 10°C below the expected melting point.

o Measurement: Reduce the heating rate to approximately 1°C per minute.[13]

» Record: Record the temperature at which the substance is first observed to collapse or form
a visible liquid (onset) and the temperature at which it is completely melted (clear point). This
range is the melting range.[13]
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Sample Preparation
Dry and finely powder
Norethisterone Enanthate

'

Load into capillary tube
(2.5-3.5 mm height)

Measurement (USP <741>)
Place capillary in
melting point apparatus

Heat rapidly to ~10°C
below expected M.P.
Reduce heating rate
to ~1°C/min
Observe and record
onset of melting

Record temperature of
complete melting (clear point)

Result

Melting Range
(Onset to Clear Point)
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Preparation

Pre-saturate n-Octanol
and Water

Prepare stock solution of
NETE in n-Octanol

Experiment (OECD 107) Add excess solid NETE
to known volume of solvent
Combine phases in
defined volume ratio
Seal and agitate at
constant temperature
(e.g., 24-48h)
Shake at constant temp
to reach equilibrium L
L Confirm presence of
undissolved solid
Separate phases via
centrifugation L
L Separate solid from
saturated solution
Analyze NETE concentration (Filter/Centrifuge)
in each phase (e.g., HPLC)

'

Calcuvlatlon [Quanufy NETE concentratlonj

in clear solution
/ Calculate P = [Co] / [Cw] /

(e.g., HPLC)
Report as logP Report solubility
(e.g., in mg/mL)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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